2-(Propadienyloxy)benzaldehyde

• CAS No.: 153933-58-5
• Molecular Formula: C10H8O2
• Molecular Weight: 160.172
• IUPAC Name: 2-propa-1,2-dienoxybenzaldehyde
• InChI: InChI=1S/C10H8O2/c1-2-7-12-10-6-4-3-5-9(10)8-11/h3-8H,1H2
• InChI Key: RZFBZEYPZSGMKN-UHFFFAOYSA-N
• SMILES: C=C=COC1=CC=CC=C1C=O
• Synonyms: Benzaldehyde, 2-(1,2-propadienyloxy)- (9CI)

Description

2-(Propadienyloxy)benzaldehyde is a benzaldehyde derivative with the molecular formula C₁₀H₈O₂ (average mass: 160.17 g/mol) and the IUPAC name 2-(prop-2-yn-1-yloxy)benzaldehyde . Its structure features a propadienyloxy (propargyloxy) group attached to the benzaldehyde moiety at the ortho position. This compound is identified by CAS number 29978-83-4 and is used primarily in synthetic chemistry for developing pharmaceuticals, agrochemicals, or coordination complexes due to its reactive aldehyde group and alkynyl ether functionality .

The propadienyloxy substituent introduces electronic effects (e.g., electron-withdrawing via conjugation) that influence the aldehyde's reactivity, making it a versatile intermediate in nucleophilic additions, cyclizations, and cross-coupling reactions.

Comparison with Similar Compounds

2-(2-Propenyloxy)benzaldehyde (Allyloxy Analog)

• Molecular Formula : C₁₀H₁₀O₂ (mass: 162.19 g/mol, CAS 28752-82-1) .
• The allyloxy group (CH₂CHCH₂O-) provides greater conformational flexibility compared to the rigid propadienyloxy group. This flexibility may enhance steric accessibility in reactions like Diels-Alder or epoxidation.
• Reactivity: The allyl ether can undergo Claisen rearrangements or oxidative cleavage, whereas the propadienyl group is more prone to cycloadditions or alkyne-specific reactions (e.g., Sonogashira coupling) .

2-(Diphenylphosphino)benzaldehyde

• Molecular Formula : C₁₉H₁₅OP (mass: 290.30 g/mol, CAS 50777-76-9) .
• The diphenylphosphino group introduces strong electron-donating effects, stabilizing the aldehyde via resonance. This compound is widely used in catalysis (e.g., as a ligand in transition-metal complexes) .
• Applications: Unlike 2-(propadienyloxy)benzaldehyde, which is reactive toward nucleophiles, the phosphino derivative excels in coordination chemistry and asymmetric synthesis .

Pyrimidine-5-carbaldehyde Derivatives

• Example: Pyrimidyl-5-carbaldehyde forms hemiacetals with 95% yield in methanol, far exceeding benzaldehyde (9%) .
• Comparison : The electron-deficient pyrimidine ring enhances the electrophilicity of the aldehyde, whereas the propadienyloxy group in 2-(propadienyloxy)benzaldehyde may moderate reactivity through conjugation .

trans-4-(2-(Pyridinyl)vinyl)benzaldehyde Derivatives

• Synthesized via Knoevenagel condensation, yielding crystalline products with well-defined monoclinic systems (e.g., space group P2₁/c) .
• Structural Insight: The planar pyridinylvinyl group facilitates π-π stacking, unlike the non-planar propadienyloxy group, which may induce steric hindrance .

Antitumor Benzaldehyde Derivatives

• Compound 9 from Aspergillus sp. EGF15-0-3 (2-alkyl-substituted benzaldehyde with a pyran ring) exhibits potent antitumor activity due to its fused pyran structure .
• Comparison : 2-(Propadienyloxy)benzaldehyde lacks such fused rings, suggesting lower bioactivity unless functionalized further .

Physical and Chemical Properties

Compound	Molecular Formula	CAS Number	Substituent	Key Properties/Reactions
2-(Propadienyloxy)benzaldehyde	C₁₀H₈O₂	29978-83-4	Propadienyloxy	High aldehyde reactivity, cycloadditions
2-(2-Propenyloxy)benzaldehyde	C₁₀H₁₀O₂	28752-82-1	Allyloxy	Claisen rearrangement, epoxidation
2-(Diphenylphosphino)benzaldehyde	C₁₉H₁₅OP	50777-76-9	Diphenylphosphino	Ligand in catalysis, stable coordination
Pyrimidine-5-carbaldehyde	C₅H₃N₂O	-	Pyrimidine	95% hemiacetal formation in methanol